Cas no 1352496-08-2 (2-(5-Bromo-benzofuran-6-yloxy)-propionic acid)

• Product Name: 2-(5-Bromo-benzofuran-6-yloxy)-propionic acid
• CAS No: 1352496-08-2
• MF: C₁₁H₉BrO₄
• MW: 285.090762853622
• CID: 5149665
• Update Time: 2025-06-18

2-(5-Bromo-benzofuran-6-yloxy)-propionic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-Bromo-benzofuran-6-yloxy)-propionic acid

• Inchi： 1S/C11H9BrO4/c1-6(11(13)14)16-10-5-9-7(2-3-15-9)4-8(10)12/h2-6H,1H3,(H,13,14)
• InChI Key： ZMHNTBAILVCRPS-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(OC1C=C2OC=CC2=CC=1Br)C

Additional information on 2-(5-Bromo-benzofuran-6-yloxy)-propionic acid

Introduction to 2-(5-Bromo-benzofuran-6-yloxy)-propionic acid (CAS No. 1352496-08-2) and Its Emerging Applications in Chemical Biology

2-(5-Bromo-benzofuran-6-yloxy)-propionic acid, identified by the chemical identifier CAS No. 1352496-08-2, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, featuring a propionic acid moiety linked to a benzofuran backbone substituted with a bromine atom, presents a unique scaffold for further functionalization and exploration of its biological activities. The presence of both hydrophilic and hydrophobic regions in its structure makes it a promising candidate for drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

The benzofuran core is a well-documented pharmacophore in medicinal chemistry, known for its role in modulating biological pathways through interactions with specific targets. The introduction of a bromine atom at the 5-position of the benzofuran ring enhances the electrophilicity of the molecule, making it more susceptible to nucleophilic substitution reactions. This property is particularly useful in synthetic chemistry, where it can be leveraged to introduce additional functional groups or linkages, thereby expanding its potential applications.

The propionic acid side chain provides an acidic functionality, which can be exploited for various purposes such as pH-sensitive drug delivery systems or the formation of salt forms that improve solubility and bioavailability. This dual functionality—combining the aromatic heterocycle with an acidic carboxyl group—makes 2-(5-Bromo-benzofuran-6-yloxy)-propionic acid a versatile building block for medicinal chemists.

In recent years, there has been growing interest in exploring the biological activities of benzofuran derivatives. Several studies have highlighted their potential in treating neurological disorders, inflammation, and cancer. For instance, researchers have demonstrated that certain benzofuran-based compounds can inhibit enzymes involved in inflammatory pathways, such as COX-2 and LOX-5. The brominated derivative CAS No. 1352496-08-2 is expected to exhibit similar inhibitory effects, possibly with enhanced binding affinity due to the electron-withdrawing nature of the bromine atom.

Moreover, the propionic acid moiety has been extensively studied for its role in modulating metabolic pathways. Propionic acid derivatives are known to influence gut microbiota composition and energy metabolism, making them relevant in addressing metabolic syndromes such as obesity and type 2 diabetes. The compound CAS No. 1352496-08-2 could serve as a precursor for developing novel therapeutics that target these metabolic pathways by leveraging its unique structural features.

Recent advances in computational chemistry have enabled more efficient screening of compounds like 2-(5-Bromo-benzofuran-6-yloxy)-propionic acid for potential biological activity. Molecular docking studies have shown that this molecule can interact with various protein targets, including kinases and transcription factors involved in cell signaling pathways. These interactions could lead to the development of small-molecule inhibitors with therapeutic potential.

The synthesis of CAS No. 1352496-08-2 involves multi-step organic reactions that highlight its synthetic utility. The benzofuran core can be synthesized through Friedel-Crafts acylation followed by cyclization, while the propionic acid side chain can be introduced via esterification or carboxylation reactions. The bromination step at the 5-position can be achieved using standard halogenation reagents such as N-bromosuccinimide (NBS), providing a straightforward synthetic route to this compound.

In conclusion, 2-(5-Bromo-benzofuran-6-yloxy)-propionic acid (CAS No. 1352496-08-2) represents a promising scaffold for drug discovery due to its unique structural features and potential biological activities. Its combination of an aromatic heterocycle with an acidic side chain offers multiple opportunities for further functionalization and exploration of its therapeutic potential. As research continues to uncover new applications for benzofuran derivatives, compounds like this are likely to play a significant role in the development of next-generation pharmaceuticals.